Cas no 1499386-83-2 (2-(1H-indol-6-yl)ethyl(methyl)amine)
2-(1H-indol-6-yl)ethyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-indol-6-yl)ethyl(methyl)amine
- EN300-1808061
- 1499386-83-2
- SCHEMBL11992347
- [2-(1H-indol-6-yl)ethyl](methyl)amine
-
- Inchi: 1S/C11H14N2/c1-12-6-4-9-2-3-10-5-7-13-11(10)8-9/h2-3,5,7-8,12-13H,4,6H2,1H3
- InChI Key: NDAFHPJMIAZVHY-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC(=CC1=2)CCNC
Computed Properties
- Exact Mass: 174.115698455g/mol
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.8Ų
2-(1H-indol-6-yl)ethyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808061-0.05g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-0.1g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-0.25g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-0.5g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-1.0g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1808061-2.5g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-5.0g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1808061-10.0g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1808061-1g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1808061-5g |
[2-(1H-indol-6-yl)ethyl](methyl)amine |
1499386-83-2 | 5g |
$3189.0 | 2023-09-19 |
2-(1H-indol-6-yl)ethyl(methyl)amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(1H-indol-6-yl)ethyl(methyl)amine
Introduction to 2-(1H-indol-6-yl)ethyl(methyl)amine (CAS No. 1499386-83-2)
2-(1H-indol-6-yl)ethyl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 1499386-83-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The indole core, a well-known pharmacophore, is coupled with an ethyl(methyl)amine side chain, which introduces both lipophilicity and basicity, making it a versatile intermediate in drug development.
The compound's structural framework positions it as a candidate for further functionalization, enabling the exploration of novel therapeutic pathways. In recent years, there has been a surge in interest towards indole derivatives due to their demonstrated efficacy in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of the 1H-indol-6-yl moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.
One of the most compelling aspects of 2-(1H-indol-6-yl)ethyl(methyl)amine is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit enhanced binding affinity and selectivity for specific biological targets. For instance, studies have shown that derivatives of this compound can be engineered to interact with neurotransmitter receptors, offering promising avenues for treating neurological disorders.
Recent advancements in computational chemistry have further illuminated the potential of 2-(1H-indol-6-yl)ethyl(methyl)amine as a scaffold for drug discovery. Molecular modeling studies have identified key pharmacophoric elements within the molecule that contribute to its biological activity. These insights have guided the design of analogs with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity. Such developments underscore the importance of this compound in modern medicinal chemistry.
The synthesis of 2-(1H-indol-6-yl)ethyl(methyl)amine involves multi-step organic transformations that highlight its synthetic versatility. The indole ring can be introduced through various methods, including palladium-catalyzed cross-coupling reactions or nucleophilic substitution processes. The ethyl(methyl)amine side chain can be incorporated via reductive amination or other amine coupling strategies. These synthetic routes not only demonstrate the compound's adaptability but also provide valuable insights into developing related derivatives.
In the context of current research, 2-(1H-indol-6-yl)ethyl(methyl)amine has been explored as a precursor for bioactive molecules targeting specific diseases. For example, researchers have investigated its potential in developing treatments for chronic inflammatory conditions by modulating immune responses through interaction with cytokine pathways. Additionally, its structural features make it a candidate for designing kinase inhibitors, which are pivotal in oncology research.
The compound's stability under various conditions has also been a subject of investigation. Studies have examined its behavior in different solvents and at varying temperatures to assess its suitability for industrial-scale applications. These studies have revealed that 2-(1H-indol-6-yl)ethyl(methyl)amine maintains its integrity under mild conditions, making it a reliable intermediate in synthetic protocols.
From an industrial perspective, the demand for high-purity 2-(1H-indol-6-yl)ethyl(methyl)amine has driven advancements in purification technologies. Chromatographic methods and crystallization techniques have been optimized to ensure that pharmaceutical-grade material is produced efficiently. These efforts are crucial for supporting preclinical and clinical trials where purity is paramount.
The future prospects of 2-(1H-indol-6-yl)ethyl(methyl)amine are vast, with ongoing research exploring new derivatives and applications. As our understanding of molecular interactions deepens, this compound is likely to play an even more significant role in drug discovery and development. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.
1499386-83-2 (2-(1H-indol-6-yl)ethyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)